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Compound of Interest

Compound Name: 1,3-Di-p-tolylcarbodiimide

Cat. No.: B146899

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,3-Di-p-tolylcarbodiimide is a vital coupling agent in organic synthesis, prized for its role in
facilitating amide and peptide bond formation. Its efficacy is crucial in pharmaceutical
development for the synthesis of active pharmaceutical ingredients (APIs) and in
bioconjugation for creating targeted therapies.[1] A thorough understanding of its physical
properties, particularly its melting point, is fundamental for its application, as this parameter
serves as a critical indicator of purity and stability. This document provides a comprehensive
overview of the melting point of 1,3-Di-p-tolylcarbodiimide, detailed experimental protocols for
its determination, and its functional role in chemical synthesis.

Physicochemical Data

The quantitative properties of 1,3-Di-p-tolylcarbodiimide are summarized below. The melting
point is a key specification for quality control, with a narrow range indicating high purity.
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Property Value References

Melting Point 56 - 58 °C [1112]

N,N'-methanetetraylbis(4-
IUPAC Name 3 [3]
methylaniline)

Bis(4-
Synonyms methylphenyl)carbodiimide, Di-  [1][2][4]

p-tolylcarbodiimide

CAS Number 726-42-1 [1][3][5]
Molecular Formula CisH1aN2 [1][3]6]
Molecular Weight 222.29 g/mol [11[31[6]

White to off-white or light
Appearance [1]
yellow powder

Boiling Point 221 - 223 °C/ 20 mmHg [11[2117]

Storage Temperature 2-8°C [1107]

Experimental Protocols for Melting Point
Determination

The melting point of a crystalline solid is a sensitive measure of its purity. For a pure
compound, the melting range is typically sharp (0.5-1.0°C), whereas impurities tend to depress
the melting point and broaden the range. Two standard methods for determining the melting
point of 1,3-Di-p-tolylcarbodiimide are detailed below.

Method 1: Capillary Melting Point Apparatus

This is a common, accessible method for determining the melting range of a solid.
3.1.1 Materials and Equipment
e 1,3-Di-p-tolylcarbodiimide sample

e Melting point capillary tubes (sealed at one end)
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Melting point apparatus (e.g., Mel-Temp, DigiMelt, or Thiele tube)

Spatula

Mortar and pestle (optional, for grinding)

3.1.2 Procedure

Sample Preparation: Place a small amount of the compound on a clean, dry surface. If the
crystals are not fine, gently grind them to a fine powder.

Capillary Loading: Push the open end of a capillary tube into the powdered sample. Invert
the tube and tap the sealed end gently on a hard surface to pack the powder into the bottom.
Repeat until a tightly packed column of 2-4 mm height is achieved.[8][9][10]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

Rapid Determination (Optional): If the approximate melting point is unknown, perform a quick
determination by heating at a rapid rate (e.g., 10-20°C per minute) to estimate the range.[8]

Accurate Determination: Allow the apparatus to cool to at least 10-15°C below the estimated
melting point. Insert a new capillary with the sample. Set the heating rate to a slow ramp of
1-2°C per minute to ensure thermal equilibrium.[8][9]

Observation and Recording: Record the temperature (T1) at which the first drop of liquid
appears. Continue heating at the slow rate and record the temperature (T2) at which the last
solid crystal melts completely. The melting range is reported as T1 - T2.[11]

Method 2: Differential Scanning Calorimetry (DSC)

DSC is a powerful thermoanalytical technique that provides a detailed thermodynamic profile of

the melting process. It measures the heat flow difference between a sample and a reference as

a function of temperature.[12][13]

3.2.1 Materials and Equipment

1,3-Di-p-tolylcarbodiimide sample
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Differential Scanning Calorimeter

Sample pans and lids (typically aluminum)

Crimper for sealing pans

High-purity purge gas (e.g., nitrogen)
3.2.2 Procedure
o Sample Preparation: Accurately weigh 1-5 mg of the sample into a DSC sample pan.

e Pan Sealing: Place a lid on the pan and seal it using a crimper. This encapsulates the
sample and ensures good thermal contact.

 Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the
DSC sample and reference cells, respectively.

o Experimental Parameters: Program the instrument. A typical method would be:
o Equilibrate at a temperature well below the expected melting point (e.g., 25°C).

o Ramp the temperature at a controlled rate (e.g., 5-10°C per minute) to a temperature well
above the melting point (e.g., 80°C).

o Use an inert purge gas to maintain a stable thermal environment.

o Data Acquisition: Initiate the run. The instrument will record the differential heat flow as a
function of temperature, generating a thermogram.

o Data Analysis: The melting of the sample will appear as an endothermic peak on the
thermogram.[13] Analyze the peak to determine:

o Onset Temperature: The temperature at which melting begins.

o Peak Temperature (Tm): The temperature at the peak's maximum, often reported as the
melting point.
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o Enthalpy of Fusion (AH): The area under the peak, representing the energy required to
melt the sample.

Visualized Workflows and Chemical Pathways
Logical Workflow for Capillary Melting Point
Determination
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Caption: Workflow for Melting Point Determination by Capillary Method.
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Simplified Workflow for DSC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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